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Compound of Interest

Compound Name:
3-Hydroxy-4-methoxybenzyl

alcohol

Cat. No.: B1293543 Get Quote

For Immediate Release:

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-4-methoxybenzyl alcohol (CAS No: 4383-06-6), also known as Isovanillyl alcohol.

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection in research and drug development settings.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to understand the hazards associated with

3-Hydroxy-4-methoxybenzyl alcohol. This compound is classified with specific risks that

necessitate careful handling and the use of appropriate Personal Protective Equipment (PPE).

Hazard Identification and Personal Protective Equipment (PPE)

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

3-Hydroxy-4-methoxybenzyl alcohol presents the following hazards.[1] Always consult the

specific Safety Data Sheet (SDS) for the product you are using.
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Hazard Class GHS Hazard Code Description
Recommended
PPE

Skin

Corrosion/Irritation
H315 Causes skin irritation

Chemical-resistant

gloves (e.g., nitrile),

Lab coat

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation

Safety goggles or face

shield

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation

Type N95 (US)

respirator or

equivalent

In case of exposure:

Skin Contact: Wash the affected area with plenty of soap and water.[2][3] If skin irritation

occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2][3] If eye irritation persists, get medical attention.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

Step-by-Step Disposal Protocol
The disposal of 3-Hydroxy-4-methoxybenzyl alcohol must be managed as hazardous

chemical waste.[4] Do not dispose of this chemical down the drain or in regular trash.[5][6]

Intentional dilution as a substitute for proper disposal is illegal.[6]

Step 1: Waste Identification and Segregation

Treat all materials contaminated with 3-Hydroxy-4-methoxybenzyl alcohol, including

unused product, solutions, and contaminated labware (e.g., pipette tips, absorbent pads), as

hazardous waste.[7]
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Segregate this waste stream from other chemical wastes, especially incompatible materials

like oxidizing agents, to prevent dangerous reactions.[5]

Step 2: Containerization

Collect all 3-Hydroxy-4-methoxybenzyl alcohol waste in a designated, chemically

compatible container with a secure, tightly sealed lid.[3][8] The original container may be

used if it is in good condition.[8]

Ensure the container is kept closed except when actively adding waste.[7][8]

Step 3: Labeling

Clearly label the waste container with a "Hazardous Waste" tag as soon as the first drop of

waste is added.[7][9]

The label must include the full chemical name: "3-Hydroxy-4-methoxybenzyl alcohol" and

list all components and their approximate concentrations if it is a mixed waste stream.

Step 4: Storage

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.[8]

The storage area should be a cool, well-ventilated place, away from heat or ignition sources.

[9]

Step 5: Arranging for Final Disposal

Once the waste container is full or when waste has been accumulated for the maximum

allowable time per institutional and local regulations (e.g., 90 days or one year for partially

filled containers in an SAA), arrange for its removal.[8][9]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[7]

Follow their specific instructions for collection and documentation.
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Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxy-4-methoxybenzyl alcohol and its associated containers.
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Start: Waste Generation

Disposal Procedure

Empty Container Handling

3-Hydroxy-4-methoxybenzyl
Alcohol Waste Generated

(Solid, Liquid, or Contaminated Material)

Step 1: Identify & Segregate
Treat as Hazardous Waste.

Keep separate from incompatible chemicals.

Is the original container empty?

If dealing with
 an empty container

Step 2: Containerize
Use a compatible, sealed container.

Step 3: Label
Affix 'Hazardous Waste' tag with full chemical name.

Step 4: Store
Place in designated Satellite Accumulation Area (SAA).

Step 5: Arrange Pickup
Contact EHS or licensed waste contractor for disposal.

End of Process

No

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

Yes

Add rinsate to
hazardous waste

Deface label and dispose of empty container
per institutional guidelines (e.g., regular trash or glass recycling).

Click to download full resolution via product page

Caption: Disposal workflow for 3-Hydroxy-4-methoxybenzyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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